2-Methylimidazo[1,2-a]pyridin-7-ol

• IUPAC Name: 2-methyl-1H-imidazo[1,2-a]pyridin-7-one
• InChI: InChI=1S/C8H8N2O/c1-6-5-10-3-2-7(11)4-8(10)9-6/h2-5,9H,1H3
• InChI Key: UWNVIJGNJNKZTC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C=CC(=O)C=C2N1
• Molecular Formula: C8H8N2O
• Molecular Weight: 148.16 g/mol

Description

2-Methylimidazo[1,2-a]pyridin-7-ol is a derivative of imidazo[1,2-a]pyridine. Imidazo[1,2-a]pyridine is an important fused bicyclic 5–6 heterocycle and is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry. This moiety is also useful in material science because of its structural character.

Synthesis Analysis

The synthesis of 2-Methylimidazo[1,2-a]pyridin-7-ol involves several steps. 2-Amino-1-propargylpyridinium and 2-amino-1-(2-bromoallyl)pyridinium bromides, the structures of which were established on the basis of X-ray structural analysis, reacted with sodium methoxide, leading to the formation of 2-methylimidazo[1,2-a]pyridine. The synthesis of this scaffold employs different strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions.

Molecular Structure Analysis

The molecular structure of 2-Methylimidazo[1,2-a]pyridin-7-ol was confirmed by X-ray structural analysis. It further reacted with bromine and iodine, providing 3-halo-2-methyl-1H-imidazo[1,2-a]pyridinium trihalides.

Chemical Reactions Analysis

The interaction of 2-methylimidazo[1,2-a]pyridine with molecular bromine and iodine proceeded with a substitution of a hydrogen atom at the C-3 carbon atom and the formation of 3-bromo-2-methyl-1H-imidazo[1,2-a]pyridinium tribromide. The structure of this compound was established on the basis of X-ray structural analysis.

Mechanism of Action

While the specific mechanism of action for 2-Methylimidazo[1,2-a]pyridin-7-ol is not mentioned in the retrieved papers, imidazo[1,2-a]pyridine derivatives have been shown to possess a broad range of biological activity. They have been characterized with regard to a broad spectrum of biological effects: antitumor, hypoglycemic, antiviral, antibacterial, antifungal, anti-inflammatory, antipyretic, analgesic, immunomodulatory, and sedative activity.

Future Directions

Imidazo[1,2-a]pyridine derivatives have been used as fluorescent probes for in vitro and in vivo determination of mercury and iron ions. They are also found in the molecules of many active pharmaceutical ingredients, such as zolimidine (antiulcer drug), zolpidem (a medication for the treatment of insomnia and restoration of brain dysfunctions), and saripidem (a sedative and anxiolytic drug). Therefore, the future directions for 2-Methylimidazo[1,2-a]pyridin-7-ol could involve further exploration of its potential applications in medicinal chemistry and material science.